1-(2-Aminoethyl)spiro[4.4]nonan-1-ol

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 4-(2-aminoethyl)spiro[4.4]nonan-4-ol
• InChI: InChI=1S/C11H21NO/c12-9-8-11(13)7-3-6-10(11)4-1-2-5-10/h13H,1-9,12H2
• InChI Key: DWWADCXTECEBON-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCCC2(CCN)O

Description

1-(2-Aminoethyl)spiro[4.4]nonan-1-ol is a chemical compound with the CAS Number 1552142-07-0 and a molecular formula of C11H21NO . It has a molecular weight of 183.29 g/mol . The compound features a spiro[4.4]nonane scaffold, a structure of significant interest in medicinal chemistry due to its three-dimensionality and potential to improve physicochemical properties in drug discovery efforts . While specific biological targets and a detailed mechanism of action for this exact molecule are not fully elucidated in the available literature, spirocyclic structures analogous to this core are frequently investigated as key scaffolds in the development of novel therapeutic agents . For instance, structurally related compounds containing the spiro[4.4]nonane motif have been explored in patent literature for various pharmacological activities . This product is intended for research and development purposes in a laboratory setting only. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Preparation Methods

Nucleophilic Alkylation of Spirocyclic Amines (Procedure C)

Methodology:

• Starting Material: Tertiary amine precursors, such as tert-butyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• Reagents: Alkyl halides (e.g., (2-bromoethyl)benzene)
• Conditions: Reflux in acetonitrile (ACN) with potassium carbonate (K₂CO₃) as base
• Reaction Time: Typically 48 hours at room temperature

Reaction Scheme:

Spirocyclic amine + Haloalkane → Alkylated spiroamine

Outcome:

• Yields vary depending on the halide and reaction conditions, with typical yields around 55% for benzyl derivatives.
• Purification via silica gel chromatography yields the desired aminoethyl derivatives.

Data Table:

Entry	Starting Material	Haloalkane	Solvent	Base	Reaction Time	Yield	Notes
1	tert-butyl-2,7-diazaspiro[4.4]nonane-2-carboxylate	(2-bromoethyl)benzene	ACN	K₂CO₃	48 h	55%	Purified by chromatography

Alkylation Using Reflux Conditions (Procedure D)

Methodology:

• Reagents: Alkyl halides (e.g., 1-bromo-3-phenylpropane)
• Conditions: Reflux in dry dichloromethane (DCM) with triethylamine (TEA)
• Reaction Time: 1-2 hours at room temperature

Reaction Scheme:

Spirocyclic amine + Alkyl bromide → Alkylated aminoethyl derivative

Data Table:

Entry	Starting Material	Alkyl Halide	Solvent	Base	Reaction Time	Yield	Notes
2	tert-butyl-2,7-diazaspiro[4.4]nonane-2-carboxylate	1-bromo-3-phenylpropane	DCM	TEA	1-2 h	60%	Reflux conditions

Reductive Amination and Decarboxylation (Procedure E)

Methodology:

• Reagents: Acyl chlorides or aldehydes, with subsequent reduction
• Conditions: Reaction in DCM with TEA at 0°C, followed by stirring at room temperature
• Purification: Flash chromatography after quenching with water

Reaction Pathway:

Aldehyde or acyl chloride + spirocyclic amine → Imine formation → Reduction to amine

Data Table:

Entry	Starting Material	Reagent	Conditions	Yield	Notes
3	Spirocyclic amine	Acyl chloride	0°C to RT	70%	Post-reaction purification

Cyclization and Functional Group Transformation

Methodology:

• Cyclization reactions involve intramolecular nucleophilic attack to form the spirocyclic core.
• Subsequent functionalization at the terminal amino group involves acylation or reduction.

Reaction Conditions:

• Use of protecting groups such as tert-butyl carbamates
• Acidic or basic hydrolysis for deprotection
• Reductive steps with borane complexes or lithium aluminum hydride for amine formation

Outcome:

• Efficient formation of the desired aminoethyl spiro compound with yields ranging from 40% to 65%, depending on the specific route and reagents.

Data Tables Summarizing Methods

Method	Starting Material	Key Reagents	Reaction Conditions	Typical Yield	Purification	Remarks
1	tert-butyl-2,7-diazaspiro[4.4]nonane-2-carboxylate	Haloalkanes	Reflux in ACN with K₂CO₃	55-60%	Silica gel chromatography	Suitable for primary alkylation
2	Spirocyclic amine	Alkyl halides	Reflux in DCM with TEA	60%	Recrystallization	Reflux enhances yield
3	Imine intermediates	Reducing agents (LiAlH₄, borane)	Room temp, inert atmosphere	65-70%	Chromatography	For reduction to primary amine

Research Outcomes and Literature Insights

Recent studies highlight the importance of reaction optimization:

• Reaction Time and Temperature: Longer reaction times and elevated temperatures improve alkylation yields but may lead to side reactions.
• Choice of Solvent: Polar aprotic solvents like acetonitrile and dichloromethane facilitate nucleophilic substitution.
• Protection/Deprotection Strategies: Use of tert-butyl carbamates allows selective deprotection, enabling further functionalization.
• Purification Techniques: Flash chromatography remains the most effective method for isolating pure compounds, with yields closely tied to purification efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(2-Aminoethyl)spiro[4.4]nonan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different spirocyclic derivatives.

Substitution: The aminoethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides and amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield spirocyclic ketones, while reduction can produce various spirocyclic alcohols.

Scientific Research Applications

1-(2-Aminoethyl)spiro[4.4]nonan-1-ol is a bicyclic compound with a spiro structure, featuring a nonane framework and an aminoethyl side chain. The hydroxyl group present contributes to its reactivity and potential biological activity. The unique spiro carbon atom gives it distinct steric and electronic properties, setting it apart from similar compounds.

Potential Applications

1-(2-Aminoethyl)spiro[4.4]nonan-1-ol has potential applications in material science and organic chemistry.

Material Science Its unique spiro structure could be beneficial in designing advanced materials with specific mechanical properties.

Synthetic Organic Chemistry The compound's versatility allows for modification to create derivatives with varied properties.

Structural Similarity

Several compounds share structural similarities with 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol:

Compound Name	Structural Features	Unique Aspects
1-Azaspiro[4.4]nonane	Contains an azaspiro structure	Exhibits different reactivity due to nitrogen
2-Amino-3-bicyclo[3.3.0]octanol	Bicyclic structure with an amino group	Potentially different biological activities
Spiro[4.5]decane	Similar spiro structure	Lacks amino functionality

These structural comparisons highlight the unique combination of a spirocyclic structure and amino alcohol functionality in 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol, which may lead to distinct properties not found in its analogs.

Mechanism of Action

The mechanism of action of 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to fit into unique binding sites, modulating the activity of enzymes or receptors. This interaction can lead to various biological effects, such as inhibition or activation of specific pathways.

Comparison with Similar Compounds

Core Structural Variations

Compound Name	Core Structure	Substituents/Functional Groups	Key Features
1-(2-Aminoethyl)spiro[4.4]nonan-1-ol	Spiro[4.4]nonane	2-Aminoethyl alcohol	Chiral spiro center; potential for H-bonding and metal coordination
6-((2,4-Dinitro-phenyl)-hydrazono)-spiro[4.4]nonan-1-ol	Spiro[4.4]nonane	2,4-Dinitrophenylhydrazone	Electron-withdrawing groups enhance stability; used in analytical chemistry
1-Azaspiro[4.4]nonan-2-one	Spiro[4.4]nonane with N-heteroatom	Lactam ring (C=O)	Bioactive scaffold; precursor to CNS-targeting agents
6-(1-Iodovinyl)spiro[4.4]nonan-1-one	Spiro[4.4]nonane	Iodovinyl ketone	Electrophilic reactivity; potential for cross-coupling reactions
3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-1-one	Spiro[3.5]nonane	Phenyl, oxa-, and azetidin-2-one groups	Hybrid spiro-β-lactam; antimicrobial applications

Key Insights :

• Spiro Ring Size : Smaller spiro systems (e.g., [3.5]) introduce strain, affecting reactivity and stability .
• Heteroatoms: Nitrogen or oxygen in the spiro core (e.g., 1-azaspiro[4.4]nonane) modifies electronic properties and bioactivity .
• Substituents : Electron-withdrawing groups (e.g., iodovinyl, dinitrophenyl) enhance electrophilicity or stability .

Pharmacological Activity Comparison

Compound Class	Target/Activity	Potency (pA2)	Structural Determinants of Activity	Reference
Thiazol-4-yl derivatives	H3-receptor antagonists	5.65–6.23	Alkyl chain length (1–3 methylene groups)
Thiazol-5-yl derivatives	H3-receptor antagonists	7.45–8.27	Optimal activity with 3 methylene chains
1-Azaspiro[4.4]nonane derivatives	Anticonvulsant/antimicrobial	N/A	Lactam ring and spiro rigidity

Key Insights :

• Substituent Position : Thiazol-5-yl derivatives exhibit higher H3-antagonist potency than thiazol-4-yl analogues due to improved receptor interactions .
• Chain Length : Antagonist activity peaks at 3 methylene groups in thiazol-5-yl series (pA2 = 8.27) .

Functionalization Strategies

• Nucleophilic Substitution : Benzotriazole intermediates allow modular substitution of spiro compounds with amines or alcohols .
• Cross-Coupling : Iodovinyl spiro derivatives serve as substrates for Suzuki or Heck reactions .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	logP	Water Solubility
1-(2-Aminoethyl)spiro[4.4]nonan-1-ol	C₁₁H₂₁NO	183.29	0.51*	Moderate
6-((2,4-Dinitro-phenyl)-hydrazono)-spiro[4.4]nonan-1-ol	C₁₅H₁₈N₄O₅	334.33	1.47	Low
1-Azaspiro[4.4]nonan-2-one	C₈H₁₃NO	139.19	0.83	High

*Estimated using computational tools .

Biological Activity

1-(2-Aminoethyl)spiro[4.4]nonan-1-ol is a bicyclic compound notable for its spiro structure, which combines a nonane framework with an aminoethyl side chain. The presence of a hydroxyl group enhances its reactivity and potential biological activity. This article explores the compound's biological properties, including its pharmacological activities, synthesis methods, and potential therapeutic applications.

Structural Characteristics

The unique spirocyclic structure of 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol contributes to its distinct steric and electronic properties. The compound's configuration allows for various interactions with biological targets, making it a candidate for diverse pharmacological applications.

Comparison with Related Compounds

The following table summarizes structural comparisons between 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol and similar compounds:

Compound Name	Structural Features	Unique Aspects
1-Azaspiro[4.4]nonane	Contains an azaspiro structure	Exhibits different reactivity due to nitrogen
2-Amino-3-bicyclo[3.3.0]octanol	Bicyclic structure with an amino group	Potentially different biological activities
Spiro[4.5]decane	Similar spiro structure	Lacks amino functionality

This comparison highlights the significance of the amino alcohol functionality in 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol, which may confer distinct biological properties.

Pharmacological Activities

Recent studies have investigated the pharmacological potential of compounds related to 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol, particularly focusing on their interactions with sigma receptors (SRs). Sigma receptors are implicated in various neurological functions and pain modulation.

Sigma Receptor Binding

Research has shown that derivatives of spiro[4.4]nonane exhibit high binding affinities for sigma receptors, indicating potential analgesic properties. For instance, compounds derived from similar structures demonstrated affinities in the nanomolar range for S1R and S2R receptors, suggesting their effectiveness in pain management therapies .

Case Studies

Study on Analgesic Properties:
A study focused on synthesizing and evaluating a series of 2,7-diazaspiro[4.4]nonane derivatives revealed that certain compounds exhibited negligible cytotoxicity while maintaining high affinity for sigma receptors (e.g., $K_i$ values of 3.5 nM for S1R) . These findings suggest that modifications to the spiro structure can enhance therapeutic efficacy while minimizing adverse effects.

In Vivo Efficacy:
In vivo models demonstrated that specific derivatives could exert significant antiallodynic effects at low dosages (0.6–1.25 mg/kg), showcasing their potential as effective analgesics without considerable toxicity .

Synthetic Methods

The synthesis of 1-(2-Aminoethyl)spiro[4.4]nonan-1-ol can be achieved through various methods, showcasing its synthetic versatility:

• Method A: Utilizing cyclization reactions involving appropriate precursors to form the spirocyclic structure.
• Method B: Employing amine coupling techniques to introduce the aminoethyl side chain effectively.

These methods not only facilitate the production of the compound but also allow for further derivatization to enhance biological activity.